Cas no 33235-31-3 (ethyl 4-fluoro-1H-imidazole-5-carboxylate)

• Product Name: ethyl 4-fluoro-1H-imidazole-5-carboxylate
• CAS No: 33235-31-3
• MF: C₆H₇FN₂O₂
• MW: 158.130384683609
• MDL: MFCD20488831
• CID: 1111017
• PubChem ID: 574526
• Update Time: 2025-08-05

ethyl 4-fluoro-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1H-Imidazole-4-carboxylic acid ethyl ester
• Ethyl 5-fluoro-1H-imidazole-4-carboxylate
• 5-Fluoroimidazo[1,2-a]pyridine-2-carboxaldehyde
• 5-fluoro-imidazol[1,2-a]pyridine-2-carbaldehyde
• 5-Fluoroimidazole-4-carboxylic acid ethyl ester
• ANW-55421
• CTK2I1982
• ethyl 4-fluoroimidazole-5-carboxylate
• ethyl 5-fluoroimidazole-4-carboxylate
• fluoroimidazoapyridinecarbaldehyde
• SBB087770
• Ethyl 5-fluoro-3H-imidazole-4-carboxylate
• ethyl 4-fluoro-1H-imidazole-5-carboxylate
• AKOS027337885
• 5-Fluoroimidazole-4-carboxylic acid, ethyl ester
• ethyl5-fluoro-1H-imidazole-4-carboxylate
• 33235-31-3
• DB-368712
• AS-48377
• F30601
• MFCD21333183
• 4-Fluoro-5-imidazolic acid, ethyl ester
• Imidazole-4-carboxylic acid, 5-fluoro-, ethyl ester
• 1H-Imidazole-4-carboxylic acid, 5-fluoro-, ethyl ester
• 4-Fluoro-5-imidazole-carboxylic acid, ethyl ester
• SCHEMBL3023145
• CS-0060725
• SY244441

• MDL： MFCD20488831
• Inchi： 1S/C6H7FN2O2/c1-2-11-6(10)4-5(7)9-3-8-4/h3H,2H2,1H3,(H,8,9)
• InChI Key： IHNTZQIMEWDJOZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)N=CN1

Computed Properties

• Exact Mass: 158.04921
• Monoisotopic Mass: 158.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 145 ºC
• Solubility: Slightly soluble (4.7 g/l) (25 º C),
• PSA: 54.98